Deoxycholic-2,2,4,4-D4 acid
Deoxycholic-2,2,4,4-D4 acid
Deoxycholic acid-2,2,4,4-d4 is a deuterated compound and a deoxycholic acid.
Brand Name:
Vulcanchem
CAS No.:
112076-61-6
VCID:
VC0055546
InChI:
InChI=1S/C24H40O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16-,17+,18-,19+,20+,21+,23+,24-/m1/s1/i10D2,12D2
SMILES:
CC(CCC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C24H40O4
Molecular Weight:
396.6 g/mol
Deoxycholic-2,2,4,4-D4 acid
CAS No.: 112076-61-6
Cat. No.: VC0055546
Molecular Formula: C24H40O4
Molecular Weight: 396.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Deoxycholic acid-2,2,4,4-d4 is a deuterated compound and a deoxycholic acid. |
|---|---|
| CAS No. | 112076-61-6 |
| Molecular Formula | C24H40O4 |
| Molecular Weight | 396.6 g/mol |
| IUPAC Name | (4R)-4-[(3R,5R,8R,9S,10S,12S,13R,14S,17R)-2,2,4,4-tetradeuterio-3,12-dihydroxy-10,13-dimethyl-3,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H40O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16-,17+,18-,19+,20+,21+,23+,24-/m1/s1/i10D2,12D2 |
| Standard InChI Key | KXGVEGMKQFWNSR-FCSCGBJGSA-N |
| Isomeric SMILES | [2H]C1(C[C@]2([C@H](CC[C@@H]3[C@@H]2C[C@@H]([C@]4([C@H]3CC[C@@H]4[C@H](C)CCC(=O)O)C)O)C([C@@H]1O)([2H])[2H])C)[2H] |
| SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C |
| Appearance | Assay:≥95%A crystalline solid |
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